(2S,5S)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid
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Overview
Description
(3S,5S)-carbapenam-3-carboxylic acid is a carbapenam substituted at position 3 by a carboxy group (the 3S,5S-diastereomer). It is a conjugate acid of a (3S,5S)-carbapenam-3-carboxylate.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Glutamic Acid Analogues: The compound has been used in the synthesis of 2-substituted 7-azabicyclo[2.2.1]heptane glutamic acid analogues from L-serine, demonstrating its utility in creating structurally complex amino acid derivatives (Hart & Rapoport, 1999).
- Degradation Studies: Research has explored its degradation in the solid state, providing insights into the stability and breakdown products of this compound (Matsushima et al., 1988).
- Novel β-lactamase Inhibitors: It serves as a precursor for novel β-lactamase inhibitors, demonstrating its potential in antibiotic resistance research (Hunt & Zomaya, 1982).
Structural and Conformational Analysis
- Synthesis as γ-Aminobutyric Acid Analogues: The synthesis of 3-azabicyclo[3.2.0]heptane-6-carboxylic acid and 7-substituted derivatives has been developed as bicyclic analogues of γ-aminobutyric acid, illustrating its versatility in mimicking biologically significant structures (Petz & Wanner, 2013).
- Influence on Organocatalytic Aldol Reactions: Its constrained beta-proline analogues have been studied in organocatalytic aldol reactions, highlighting the importance of its conformation and structure in catalysis (Armstrong et al., 2009).
Medicinal Chemistry and Drug Design
- Potential in Medicinal Chemistry: Structurally novel morpholine amino acids derived from this compound could serve as compact modules in medicinal chemistry, potentially modulating physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017).
- Creation of Schiff Base Derivatives: It has been used in the synthesis of Schiff base derivatives of amoxicillin, expanding its applications in the development of new antibacterial agents (Al-Masoudi et al., 2015).
Properties
CAS No. |
123409-86-9 |
---|---|
Molecular Formula |
C7H9NO3 |
Molecular Weight |
155.15 g/mol |
IUPAC Name |
(2S,5S)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
InChI |
InChI=1S/C7H9NO3/c9-6-3-4-1-2-5(7(10)11)8(4)6/h4-5H,1-3H2,(H,10,11)/t4-,5-/m0/s1 |
InChI Key |
RJPDELAUUYAFTQ-WHFBIAKZSA-N |
Isomeric SMILES |
C1C[C@H](N2[C@@H]1CC2=O)C(=O)O |
SMILES |
C1CC(N2C1CC2=O)C(=O)O |
Canonical SMILES |
C1CC(N2C1CC2=O)C(=O)O |
Synonyms |
1-Azabicyclo[3.2.0]heptane-2-carboxylicacid,7-oxo-,(2S,5S)-(9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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